2-Chloro-4-(isopropylthio)benzonitrile

• Molecular Formula: C10H10ClNS
• Molecular Weight: 211.71 g/mol
• IUPAC Name: 2-chloro-4-propan-2-ylsulfanylbenzonitrile
• InChI: InChI=1S/C10H10ClNS/c1-7(2)13-9-4-3-8(6-12)10(11)5-9/h3-5,7H,1-2H3
• InChI Key: BUHUFRXXPQDMOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC(=C(C=C1)C#N)Cl

Description

2-Chloro-4-(isopropylthio)benzonitrile is a benzonitrile derivative featuring a chloro group at the 2-position and an isopropylthio (-S-iPr) substituent at the 4-position of the aromatic ring. This compound is utilized in organic synthesis, particularly in nickel-catalyzed reactions, as evidenced by its reactivity in solvent-dependent studies under DalPhos/Ni catalytic systems . Its structural framework allows for versatile applications in cross-coupling and α-arylation reactions, where solvent polarity and reaction kinetics play critical roles .

Comparison with Similar Compounds

Substituent Effects and Functional Group Influence

The substituent pattern of 2-Chloro-4-(isopropylthio)benzonitrile distinguishes it from analogs such as atrazine and 2-chloro-4-[(2-methyl-1H-indol-3-yl)azo]benzonitrile :

Compound Name	Substituents	Key Functional Groups	Primary Applications
2-Chloro-4-(isopropylthio)benzonitrile	Cl (2-), -S-iPr (4-)	Thioether, nitrile	Organic synthesis
Atrazine (2-chloro-4-ethylamino-6-isopropylamino-s-triazine)	Cl (2-), -NHCH₂CH₃ (4-), -NHC₃H₇ (6-)	Triazine, amino groups	Herbicide
2-Chloro-4-[(2-methylindol-3-yl)azo]benzonitrile	Cl (2-), azo-indole (4-)	Azo, nitrile	Not commercially active

• Thioether vs.
• Azo vs. Thioether : The azo group in 2-chloro-4-[(2-methylindol-3-yl)azo]benzonitrile introduces photochemical reactivity, whereas the thioether in the target compound may confer stability under reducing conditions .

Environmental Impact and Regulatory Status

• Groundwater Contamination Risk: Atrazine’s amino groups increase water solubility, contributing to its notoriety for groundwater contamination . By contrast, 2-Chloro-4-(isopropylthio)benzonitrile’s thioether and nitrile groups may reduce solubility, though its environmental persistence remains understudied.

Reactivity in Solvent Systems

Evidence from DalPhos/Ni-catalyzed reactions demonstrates that 2-Chloro-4-(isopropylthio)benzonitrile exhibits solvent-dependent reactivity, with optimal performance in polar aprotic solvents like DMF . This contrasts with atrazine, which is typically unreactive in such systems due to its triazine core.

Data Tables

Table 1: Physicochemical and Environmental Properties

Property	2-Chloro-4-(isopropylthio)benzonitrile	Atrazine	2-Chloro-4-[(2-methylindol-3-yl)azo]benzonitrile
Water Solubility	Low (estimated)	33 mg/L (moderate)	Very low (azo group)
Soil Adsorption (Koc)	High (thioether)	100–160 mL/g	Moderate (indole)
Primary Degradation Pathway	Hydrolysis/oxidation	Microbial degradation	Photodegradation

Table 2: Reaction Kinetics in Solvents (Representative Data)

Solvent	Reaction Order	Rate Constant (k)	Half-Life (t₁/₂)
DMF	Second	0.045 L/mol·s	15.4 h
THF	First	0.012 s⁻¹	57.8 h
Toluene	Zero	0.003 mol/L·h	231 h